Methyl 2-(2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: methyl 2-(2,3-dihydro-1,4-benzodioxine-6-carbonylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C19H19NO5S/c1-23-19(22)16-12-4-2-3-5-15(12)26-18(16)20-17(21)11-6-7-13-14(10-11)25-9-8-24-13/h6-7,10H,2-5,8-9H2,1H3,(H,20,21)
• InChI Key: KQFUCKIQYCDIGG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC2=C1CCCC2)NC(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C19H19NO5S
• Molecular Weight: 373.4 g/mol

Description

Methyl 2-(2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C19H19NO5S and its molecular weight is 373.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

A study by Gabriele et al. (2006) elaborates on a novel synthesis method for 2,3-dihydrobenzo[1,4]dioxine derivatives, showcasing a tandem palladium-catalyzed oxidative aminocarbonylation-cyclization process. This method demonstrates significant stereoselectivity and provides a foundation for synthesizing compounds with complex structures, including Methyl 2-(2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate derivatives (Gabriele et al., 2006).

Biological Applications

Nikolakopoulos et al. (2006) explored 2-aminothiophene-3-carboxylates and carboxamides for their potential as adenosine A1 receptor allosteric enhancers, a key area in therapeutic research for cardiovascular and neurological disorders. This demonstrates the biological significance of thiophene derivatives in medicinal chemistry (Nikolakopoulos et al., 2006).

Luminescent Materials and Sensors

The research by Osterod et al. (2001) on luminescent supramolecular assemblies involving hydrogen-bonded complexes of stilbenecarboxylic acids and dithieno[3,2-b:2′,3′-d]thiophene-2-carboxylic acids introduces a novel application of thiophene derivatives. These compounds exhibit strong blue or blue-green photoluminescence, highlighting their potential use in optical materials and sensors (Osterod et al., 2001).

Anticancer and Anti-inflammatory Agents

Amr et al. (2010) synthesized novel thiophene derivatives with significant antiarrhythmic, serotonin antagonist, and antianxiety activities. These compounds were compared with standard drugs, indicating their potential as therapeutic agents for various medical conditions (Amr et al., 2010).

Environmental Sensing and Removal

Zhao et al. (2017) developed thiophene-based metal-organic frameworks (MOFs) for environmental sensing and pesticide removal, demonstrating an innovative application in environmental remediation. These MOFs exhibit high selectivity and sensitivity towards Hg(II), Cu(II), Cr(VI), and salicylaldehyde, offering potential solutions for detecting and mitigating pollution (Zhao et al., 2017).